Cas no 2137537-14-3 (1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl-
• CAS No: 2137537-14-3
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• CID: 5286145
• Update Time: 2025-07-25

1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl-

• Inchi： 1S/C5H6Cl2N2O2S/c1-9-5(6)4(2-8-9)3-12(7,10)11/h2H,3H2,1H3
• InChI Key： IBFDVCAPLHDRTB-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CS(Cl)(=O)=O)C=N1

Additional information on 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl-

Recent Advances in the Application of 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- (CAS: 2137537-14-3) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- (CAS: 2137537-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in the design of targeted therapies, making it a focal point for researchers aiming to develop novel therapeutic strategies.

One of the most notable applications of 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- is its use in the synthesis of small-molecule inhibitors targeting specific protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and autoimmune disorders. Researchers have successfully utilized this compound to develop potent and selective inhibitors that exhibit high efficacy in preclinical models. For instance, a recent study demonstrated its incorporation into a novel inhibitor series that showed promising activity against a range of kinase targets, with improved pharmacokinetic properties compared to existing therapies.

In addition to its role in kinase inhibitor development, 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- has also been explored for its potential in anti-inflammatory drug design. The compound's ability to act as a sulfonylating agent allows for the modification of bioactive molecules, enhancing their interaction with inflammatory mediators. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives using this compound, which exhibited significant anti-inflammatory effects in vitro and in vivo. These findings underscore the compound's utility in creating new therapeutic agents with reduced side effects.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl-, addressing previous challenges related to yield and purity. Recent innovations in catalytic processes and green chemistry approaches have significantly improved the compound's accessibility, facilitating its broader adoption in research and industrial applications. These developments are expected to accelerate the discovery of new drug candidates and expand the compound's use in diverse therapeutic areas.

In conclusion, 1H-Pyrazole-4-methanesulfonyl chloride, 5-chloro-1-methyl- (CAS: 2137537-14-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, anti-inflammatory drug design, and other therapeutic areas highlight its versatility and potential for driving innovation in drug discovery. As synthetic techniques continue to evolve, the compound's role in advancing medicinal chemistry is likely to expand, offering new opportunities for addressing unmet medical needs.